Cas no 1152546-51-4 (4-(2-Cyanoethylamino)benzonitrile)

• Product Name: 4-(2-Cyanoethylamino)benzonitrile
• CAS No: 1152546-51-4
• MF: C₁₀H₉N₃
• MW: 171.198561429977
• CID: 5752854
• PubChem ID: 43082764
• Update Time: 2025-05-24

4-(2-Cyanoethylamino)benzonitrile Chemical and Physical Properties

Names and Identifiers

• 4-((2-Cyanoethyl)amino)benzonitrile
• EN300-7425265
• 4-(2-cyanoethylamino)benzonitrile
• AKOS009088464
• 1152546-51-4
• CS-0259808
• 4-[(2-cyanoethyl)amino]benzonitrile
• Benzonitrile, 4-[(2-cyanoethyl)amino]-
• 4-(2-Cyanoethylamino)benzonitrile

• Inchi： 1S/C10H9N3/c11-6-1-7-13-10-4-2-9(8-12)3-5-10/h2-5,13H,1,7H2
• InChI Key： RZBNTVICQQJVQH-UHFFFAOYSA-N
• SMILES： N(C1C=CC(C#N)=CC=1)CCC#N

Computed Properties

• Exact Mass: 171.079647300g/mol
• Monoisotopic Mass: 171.079647300g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 59.6Ų

Experimental Properties

• Density: 1.13±0.1 g/cm3(Predicted)
• Boiling Point: 413.2±30.0 °C(Predicted)
• pka: 0.44±0.50(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzonitriles

Additional information on 4-(2-Cyanoethylamino)benzonitrile

4-(2-Cyanoethylamino)benzonitrile: A Comprehensive Overview

4-(2-Cyanoethylamino)benzonitrile (CAS No. 1152546-51-4) is a versatile organic compound that has garnered significant attention in the fields of chemistry, biology, and pharmaceutical research. This compound, characterized by its unique molecular structure, has shown promise in various applications, including as an intermediate in the synthesis of more complex molecules and as a potential therapeutic agent.

The chemical structure of 4-(2-Cyanoethylamino)benzonitrile consists of a benzene ring substituted with a cyano group at the para position and a 2-cyanoethylamino group. The presence of these functional groups imparts distinct chemical properties, making it an interesting subject for both academic and industrial research. The cyano groups are known for their strong electron-withdrawing properties, which can influence the reactivity and stability of the molecule in different chemical environments.

Recent studies have explored the potential applications of 4-(2-Cyanoethylamino)benzonitrile in drug discovery and development. One notable area of research is its use as a building block in the synthesis of novel pharmaceuticals. The compound's ability to form stable derivatives through various chemical reactions makes it a valuable intermediate in the development of drugs targeting specific biological pathways. For instance, researchers have synthesized derivatives of 4-(2-Cyanoethylamino)benzonitrile that exhibit potent anti-inflammatory and anti-cancer activities.

In addition to its role in drug synthesis, 4-(2-Cyanoethylamino)benzonitrile has been investigated for its potential as a ligand in metal coordination chemistry. The cyano groups can coordinate with metal ions to form stable complexes, which have applications in catalysis and materials science. These complexes can be used as catalysts in various organic transformations, offering new avenues for the development of more efficient and environmentally friendly synthetic processes.

The physical and chemical properties of 4-(2-Cyanoethylamino)benzonitrile have also been extensively studied. It is typically obtained as a white crystalline solid with a melting point ranging from 135 to 137°C. The compound is soluble in common organic solvents such as ethanol, methanol, and dimethyl sulfoxide (DMSO), making it easy to handle and process in laboratory settings. Its solubility profile is crucial for its use in various chemical reactions and biological assays.

Safety considerations are an important aspect of working with any chemical compound. While 4-(2-Cyanoethylamino)benzonitrile is not classified as a hazardous material, proper handling and storage practices should be followed to ensure safety. Researchers should wear appropriate personal protective equipment (PPE) such as gloves, goggles, and lab coats when handling the compound. Additionally, it should be stored in a cool, dry place away from incompatible materials.

The environmental impact of 4-(2-Cyanoethylamino)benzonitrile is another area of interest. Studies have shown that the compound is biodegradable under certain conditions, which reduces its potential for long-term environmental persistence. However, responsible disposal practices should still be followed to minimize any adverse effects on ecosystems.

In conclusion, 4-(2-Cyanoethylamino)benzonitrile (CAS No. 1152546-51-4) is a multifaceted compound with significant potential in various scientific and industrial applications. Its unique chemical structure and properties make it an attractive candidate for further research and development. As new studies continue to uncover its full range of capabilities, it is likely that this compound will play an increasingly important role in advancing our understanding of complex chemical systems and developing innovative solutions to pressing challenges in medicine and materials science.